Cas no 1482576-89-5 (2-(trimethyl-1H-pyrazol-4-yl)oxyethane-1-sulfonyl chloride)

• Product Name: 2-(trimethyl-1H-pyrazol-4-yl)oxyethane-1-sulfonyl chloride
• CAS No: 1482576-89-5
• MF: C₈H₁₃ClN₂O₃S
• MW: 252.718419790268
• CID: 5219317
• PubChem ID: 65555178
• Update Time: 2025-05-20

2-(trimethyl-1H-pyrazol-4-yl)oxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)oxy]-
• 2-((1,3,5-Trimethyl-1h-pyrazol-4-yl)oxy)ethane-1-sulfonyl chloride
• 2-(trimethyl-1H-pyrazol-4-yl)oxyethane-1-sulfonyl chloride

• Inchi： 1S/C8H13ClN2O3S/c1-6-8(7(2)11(3)10-6)14-4-5-15(9,12)13/h4-5H2,1-3H3
• InChI Key： WSBUJFXFZCXCPN-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)COC1=C(C)N(C)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(trimethyl-1H-pyrazol-4-yl)oxyethane-1-sulfonyl chloride

Comprehensive Overview of 2-(trimethyl-1H-pyrazol-4-yl)oxyethane-1-sulfonyl chloride (CAS No. 1482576-89-5)

2-(trimethyl-1H-pyrazol-4-yl)oxyethane-1-sulfonyl chloride (CAS No. 1482576-89-5) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its pyrazole and sulfonyl chloride functional groups, has garnered attention for its versatility in constructing complex molecular architectures. Researchers and industry professionals frequently search for high-purity sulfonyl chlorides, pyrazole-based intermediates, and CAS 1482576-89-5 suppliers, reflecting its growing demand in synthetic chemistry.

The molecular structure of 2-(trimethyl-1H-pyrazol-4-yl)oxyethane-1-sulfonyl chloride features a trimethylpyrazole core linked to an ethoxy sulfonyl chloride moiety. This unique combination enables its use as a key building block in the synthesis of biologically active compounds, particularly in drug discovery. Recent trends in AI-driven molecular design and green chemistry have further highlighted the importance of such intermediates, as they align with the need for sustainable synthetic routes and high-efficiency transformations.

In the context of pharmaceutical applications, this compound is often explored for its potential in creating targeted therapeutics. Searches for pyrazole sulfonamide derivatives and sulfonyl chloride reactions frequently correlate with its use in developing enzyme inhibitors and receptor modulators. Its reactivity with amines and alcohols makes it invaluable for constructing sulfonamide linkages, a common motif in modern drug candidates.

From a synthetic chemistry perspective, CAS 1482576-89-5 is prized for its selective reactivity and compatibility with diverse reaction conditions. Queries such as "sulfonyl chloride stability" and "pyrazole functionalization techniques" underscore the technical challenges and solutions associated with handling this compound. Proper storage under anhydrous conditions and avoidance of protic solvents are critical to maintaining its integrity, topics frequently discussed in chemical forums and research publications.

The commercial availability of 2-(trimethyl-1H-pyrazol-4-yl)oxyethane-1-sulfonyl chloride is another area of interest, with searches for bulk suppliers and custom synthesis options reflecting its industrial relevance. Companies specializing in fine chemicals often highlight its role in high-value intermediates, catering to sectors like agrochemicals and material science. Its inclusion in catalogs and screening libraries further demonstrates its utility in high-throughput experimentation.

Emerging trends in computational chemistry have also brought attention to compounds like CAS 1482576-89-5, as they serve as benchmarks for molecular docking studies and QSAR modeling. The trimethylpyrazole moiety, in particular, is studied for its steric and electronic effects on binding affinity, a topic frequently explored in drug design webinars and academic journals. Such interdisciplinary applications reinforce its status as a multifunctional reagent.

In summary, 2-(trimethyl-1H-pyrazol-4-yl)oxyethane-1-sulfonyl chloride (CAS No. 1482576-89-5) represents a critical tool for researchers navigating the intersections of organic synthesis, medicinal chemistry, and materials innovation. Its structural uniqueness and broad applicability ensure its continued relevance in both academic and industrial settings, driven by evolving scientific inquiries and technological advancements.